Cas no 81019-03-6 (Tuftsin 3TFA)

• Product Name: Tuftsin 3TFA
• CAS No: 81019-03-6
• MF: C₂₇H₄₃F₉N₈O₁₂
• MW: 842.6624
• CID: 4879692
• Update Time: 2025-05-23

Tuftsin 3TFA Chemical and Physical Properties

Names and Identifiers

• Tuftsin 3TFA

• Inchi： 1S/C21H40N8O6.3C2HF3O2/c1-12(30)16(23)18(32)27-13(6-2-3-9-22)19(33)29-11-5-8-15(29)17(31)28-14(20(34)35)7-4-10-26-21(24)25;3*3-2(4,5)1(6)7/h12-16,30H,2-11,22-23H2,1H3,(H,27,32)(H,28,31)(H,34,35)(H4,24,25,26);3*(H,6,7)/t12-,13+,14+,15+,16+;;;/m1.../s1
• InChI Key： HFDDBANZTDMERX-NOGXAJQJSA-N
• SMILES： FC(C(=O)O[H])(F)F.FC(C(=O)O[H])(F)F.FC(C(=O)O[H])(F)F.O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([C@]([H])([C@@]([H])(C([H])([H])[H])O[H])N([H])[H])=O)N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 56
• Rotatable Bond Count: 15
• Complexity: 844
• Topological Polar Surface Area: 364

Additional information on Tuftsin 3TFA

Professional Introduction to Compound with CAS No. 81019-03-6 and Product Name: Tuftsin 3TFA

The compound with the CAS number 81019-03-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Its product name, Tuftsin 3TFA, refers to a derivative of tuftsin, a synthetic oligopeptide composed of four amino acids: threonine, isoleucine, threonine, and phenylalanine (Thr-Ile-Thr-Phe). Tuftsin and its derivatives have been extensively studied for their immunomodulatory properties, making them a subject of interest in both academic research and clinical applications.

Tuftsin 3TFA is particularly notable for its enhanced stability and bioavailability compared to its parent compound. This improvement has been achieved through the trifluoroacetic acid (TFA) modification, which not only enhances the molecule's solubility in aqueous solutions but also prolongs its half-life in biological systems. These characteristics make Tuftsin 3TFA an attractive candidate for therapeutic development, particularly in the context of immune system modulation.

Recent research has highlighted the potential of Tuftsin 3TFA in treating various immune-related disorders. Studies have demonstrated that Tuftsin 3TFA can stimulate the proliferation of T-cells and enhance the production of cytokines such as interleukin-2 (IL-2). This immunostimulatory effect has been observed in both in vitro and in vivo models, suggesting that Tuftsin 3TFA could be a valuable tool for bolstering the immune response against pathogens or for use in immunotherapy regimens.

In addition to its role in T-cell activation, Tuftsin 3TFA has shown promise in modulating other aspects of the immune system. For instance, research indicates that it can promote the differentiation of B-cells into plasma cells, which are essential for producing antibodies. This dual action on T-cells and B-cells makes Tuftsin 3TFA a multifaceted immunomodulator with potential applications in vaccines and antibody-based therapies.

The pharmacokinetic profile of Tuftsin 3TFA has been another area of focus. Unlike native tuftsin, which exhibits rapid degradation in biological systems, Tuftsin 3TFA maintains its integrity for longer periods. This extended stability allows for more consistent and prolonged immune stimulation, which could be particularly beneficial in chronic disease management or long-term immunotherapy protocols. The improved pharmacokinetics also reduce the frequency of dosing required, enhancing patient compliance.

From a clinical perspective, the therapeutic potential of Tuftsin 3TFA is being explored across multiple domains. In oncology, for example, preliminary studies suggest that Tuftsin 3TFA can enhance the efficacy of cancer vaccines by promoting T-cell responses against tumor antigens. Similarly, in infectious diseases, Tuftsin 3TFA may help bridge the gap between innate and adaptive immunity, leading to more robust pathogen clearance.

The synthesis and purification of Tuftsin 3TFA are also areas where advancements have been made. Modern peptide synthesis techniques have enabled the production of high-purity derivatives like Tuftsin 3TFA, ensuring that these compounds meet stringent pharmaceutical standards. The trifluoroacetic acid modification not only improves stability but also aids in crystallization and formulation development, making it easier to produce scalable quantities suitable for clinical trials.

Regulatory considerations play a crucial role in the development of any therapeutic compound. The increasing body of evidence supporting the safety and efficacy of Tuftsin 3TFA has prompted regulatory agencies to review its potential as a medical product. While still primarily in the research phase, positive preliminary data could pave the way for larger-scale clinical trials and eventual approval for specific indications.

The future directions for research on Tuftsin 3TFA are multifaceted. Scientists are investigating ways to further optimize its bioactivity while minimizing potential side effects. Additionally, exploring combination therapies involving Tuftsin 3TFA with other immunomodulators or drugs could unlock new treatment strategies for complex diseases where immune dysregulation is a key factor.

In conclusion, Tuftsin 3TFA, derived from CAS No. 81019-03-6, represents a significant advancement in immunomodulatory therapy due to its enhanced stability and bioavailability compared to native tuftsin. Its ability to stimulate T-cell proliferation, enhance cytokine production, promote B-cell differentiation, and exhibit favorable pharmacokinetics positions it as a promising candidate for treating various immune-related disorders. As research continues to uncover new applications, Tuftsin 3TFA is poised to play an increasingly important role in both academic study and clinical practice.